Cas no 350992-12-0 (Methyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate)

• Product Name: Methyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate
• CAS No: 350992-12-0
• MF: C₁₇H₂₁NO₂S
• MW: 303.419143438339
• MDL: MFCD01922042
• CID: 4713253
• Update Time: 2025-10-31

Methyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate
• methyl 2-amino-5-methyl-4-[4-(2-methylpropyl)phenyl]thiophene-3-carboxylate
• 2-amino-4-(4-isobutyl-phenyl)-5-methyl-thiophene-3-carboxylic acid methyl ester
• 2-Amino-4-(4-isobutyl-phenyl)-5-methyl-thiophene-3 -carboxylic acid methyl ester
• Oprea1_026210
• STK315673
• BBL016076
• R5100
• methyl 2-amino-4-(4
• Methyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate

• MDL： MFCD01922042
• Inchi： 1S/C17H21NO2S/c1-10(2)9-12-5-7-13(8-6-12)14-11(3)21-16(18)15(14)17(19)20-4/h5-8,10H,9,18H2,1-4H3
• InChI Key： CDHIWXJSWNNNTI-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C(=C1C)C1C=CC(=CC=1)CC(C)C)N

Computed Properties

• Exact Mass: 303.129
• Monoisotopic Mass: 303.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6

Methyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on Methyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate

Methyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate (CAS No. 350992-12-0): An Overview

Methyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate (CAS No. 350992-12-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various applications, including as a building block in the synthesis of bioactive molecules and as a candidate for drug development.

The chemical structure of Methyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate consists of a thiophene ring, an amino group, and a substituted phenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive target for researchers. The thiophene ring, known for its aromaticity and stability, contributes to the compound's overall structural integrity and reactivity. The amino group, on the other hand, provides opportunities for further functionalization and conjugation with other molecules.

Recent studies have highlighted the potential of Methyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in both in vitro and in vivo models. This finding suggests that Methyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Methyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate has also shown potential as an anticancer agent. A study published in the Cancer Research journal reported that this compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis through the activation of caspase pathways. The researchers noted that the compound's mechanism of action involves the modulation of key signaling pathways, such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings indicate that Methyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate could serve as a valuable tool for understanding cancer biology and developing novel therapeutic strategies.

The synthetic accessibility of Methyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate is another factor contributing to its appeal in pharmaceutical research. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the coupling of a thiophene derivative with an isobutyl-substituted benzaldehyde followed by subsequent functional group modifications. This approach allows for the facile introduction of various substituents at different positions on the thiophene ring, thereby enabling the synthesis of a wide range of analogs with diverse biological activities.

The physicochemical properties of Methyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate have also been extensively studied. It is generally stable under standard laboratory conditions and can be stored at room temperature without significant degradation. However, care should be taken to avoid exposure to strong acids or bases, which can potentially alter its structure or reactivity. The solubility profile of this compound is another important consideration for its use in biological assays and drug formulation studies. While it exhibits moderate solubility in organic solvents such as DMSO and ethanol, its aqueous solubility is relatively low. This limitation can be overcome through various formulation strategies, such as the use of surfactants or nanoparticles.

In conclusion, Methyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate (CAS No. 350992-12-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its anti-inflammatory and anticancer properties, makes it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the biological activities and therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.